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Compound of Interest

Compound Name: trimethoxychlorosilane

Cat. No.: B1583017

Abstract

Trimethoxychlorosilane, a reactive organosilicon compound, serves as a pivotal intermediate
in the synthesis of advanced materials and functionalized surfaces. This guide provides a
comprehensive technical overview of its core chemical and physical properties. We will delve
into its molecular structure, explore the causality behind its reactivity—particularly its hydrolysis
and condensation mechanisms—and present detailed protocols for its application in surface
modification. This document is intended for researchers, scientists, and drug development
professionals seeking a foundational understanding and practical insights into the utility of
trimethoxychlorosilane.

Introduction: A Versatile Silane Reagent

Trimethoxychlorosilane, with the chemical formula C3sHoCIlO3Si, is a colorless to light yellow
liquid characterized by a pungent odor.[1] It belongs to the family of organofunctional silanes,
possessing both a hydrolyzable chloro group and three methoxy groups attached to a central
silicon atom. This unique combination of functional groups makes it a highly reactive and
versatile chemical intermediate.

The silicon center is highly electrophilic, making it susceptible to nucleophilic attack. This
reactivity is the cornerstone of its utility, primarily in two domains:
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o Polymer Chemistry: It acts as a crosslinking agent and a precursor in the production of
silicone polymers and resins.[1]

» Surface Science: It is widely employed as a surface modifying agent, capable of altering the
surface properties of materials like glass, ceramics, and metals to impart hydrophobicity and
corrosion resistance.[1]

This guide will systematically unpack the technical details of trimethoxychlorosilane,
providing the necessary framework for its effective and safe utilization in research and
development.

Molecular Structure and Formula

The fundamental identity of trimethoxychlorosilane is defined by its molecular structure and
formula.

Chemical Formula: CsHsCIOsSi[1][2][3]
IUPAC Name: Chloro(trimethoxy)silane[2][3]
CAS Number: 4668-00-2[1][2][3]

Molecular Structure: The molecule features a central silicon (Si) atom adopting a tetrahedral
geometry. It is covalently bonded to one chlorine (Cl) atom and three methoxy (-OCHs) groups.

Canonical SMILES: CO--INVALID-LINK--(OC)CI[2][3]

The polarity of the Si-Cl bond, combined with the inductive effect of the electronegative oxygen
atoms in the methoxy groups, renders the silicon atom highly electron-deficient and thus, the
primary reactive center of the molecule.

Physicochemical and Spectroscopic Properties

A thorough understanding of the physical and spectroscopic properties of
trimethoxychlorosilane is critical for its handling, characterization, and application.

Physical Properties
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The quantitative physical properties of trimethoxychlorosilane are summarized in the table

below.
Property Value Source(s)
Molecular Weight 156.64 g/mol [2][3]

Colorless to almost colorless
Appearance o [11[3114]
transparent liquid

Density ~1.1 g/cm?3 [31[5]
Boiling Point ~75.7 °C at 760 mmHg [21[31[5]
Flash Point ~2.2°C [2][3]

- Soluble in organic solvents;
Solubility , [1]
reacts with water.

Spectroscopic Characterization

Spectroscopic analysis is essential for confirming the identity and purity of
trimethoxychlorosilane. While a publicly available, fully assigned spectrum for this specific
compound is not readily found, we can predict its key features based on well-established
spectroscopic correlations for organosilicon compounds.

Infrared (IR) Spectroscopy: The FTIR spectrum of trimethoxychlorosilane is expected to
exhibit characteristic absorption bands corresponding to its functional groups.

Wavenumber . . . Expected
Vibration Type Functional Group

(cm™) Appearance

~2950-2850 C-H Stretch -OCHs Strong
Si-O-C Asymmetric )

~1190-1080 Si-O-CHs Very Strong, Broad
Stretch

Si-O-C Symmetric )
~850-800 Si-O-CHs Strong
Stretch

~600-500 Si-Cl Stretch Si-Cl Strong
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Note: The Si-O-C stretching region is often complex and can be one of the most intense
features in the spectrum. The exact position of the Si-Cl stretch can vary depending on the
substitution at the silicon center.[6]

Nuclear Magnetic Resonance (NMR) Spectroscopy:

* 'H NMR: A single, sharp singlet is expected for the nine equivalent protons of the three
methoxy groups. The chemical shift would likely appear in the region of 3.5-4.0 ppm,
characteristic of protons on a carbon adjacent to an oxygen bonded to silicon.

e 13C NMR: A single resonance is expected for the three equivalent methoxy carbons, likely in
the range of 50-60 ppm.

e 29Si NMR: The chemical shift of the silicon nucleus is highly sensitive to its electronic
environment. For a silicon atom bonded to one chlorine and three oxygen atoms, the 2°Si
chemical shift would be expected in the downfield region, likely between -40 and -60 ppm
relative to TMS. This is based on data for similar methoxysilanes and the known deshielding
effect of electronegative substituents.[1][3]

Synthesis and Reactivity

The utility of trimethoxychlorosilane stems directly from its reactivity, which is governed by
the electrophilic nature of the silicon atom.

Synthesis

While multiple synthetic routes exist for chlorosilanes and alkoxysilanes, a common laboratory
and industrial approach involves the partial alcoholysis of silicon tetrachloride. The reaction of
silicon tetrachloride (SiCls) with methanol (CH3sOH) can yield a mixture of
methoxychlorosilanes.

Reaction: SiCls + 3 CH3OH — (CH30)sSiCl + 3 HCI

Controlling the stoichiometry and reaction conditions (e.g., temperature, removal of HCI
byproduct) is crucial to maximize the yield of the desired trimethoxychlorosilane and
minimize the formation of other products like dimethoxydichlorosilane or tetramethoxysilane.
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Core Reactivity: Hydrolysis and Condensation

The most significant reaction pathway for trimethoxychlorosilane is its hydrolysis, followed by
condensation. This process is fundamental to its application in forming polysiloxane networks
and modifying surfaces.

Step 1: Hydrolysis The Si-Cl bond is highly susceptible to hydrolysis upon contact with water or
atmospheric moisture. This is a rapid, nucleophilic substitution reaction where water attacks the
electrophilic silicon center, displacing the chloride ion and forming a silanol group (-Si-OH) and
hydrochloric acid (HCI). The methoxy groups also hydrolyze, albeit typically at a slower rate
than the chloro group, to form additional silanol groups and methanol.

(CHs30)3SICl + H20 — (CH30)2(OH)SICl + CH3OH (Initial, partial hydrolysis) (CHsO)sSiCl + 4
H20 - Si(OH)4 + 3 CH3OH + HCI (Complete hydrolysis)

The hydrolysis is catalyzed by either acid or base.[7] The HCI generated from the initial Si-Cl
hydrolysis can autocatalyze the subsequent hydrolysis of the methoxy groups.

Step 2: Condensation The resulting silanol intermediates are generally unstable and readily
undergo condensation reactions with each other or with remaining methoxy/chloro groups. This
process involves the elimination of a small molecule (water or methanol) to form stable siloxane
bonds (Si-O-Si).

e Water-producing condensation: Si-OH + HO-Si - Si-O-Si + H20
e Alcohol-producing condensation: Si-OCHs + HO-Si - Si-O-Si + CH3zOH

This step-growth polymerization leads to the formation of oligomers and eventually a cross-
linked three-dimensional polysiloxane network (a sol-gel).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1583017?utm_src=pdf-custom-synthesis
https://www.rsc.org/suppdata/cp/a9/a906445a/sup_tables.doc
https://chem.ch.huji.ac.il/nmr/techniques/1d/row3/si.html
https://www.researchgate.net/figure/Si-NMR-chemical-shifts-of-reaction-mixture-obtained-with-MTEOS-and-MTMOS_tbl2_260098186
https://www.rsc.org/suppdata/c8/sc/c8sc04591g/c8sc04591g1.pdf
https://www.chemicalbook.com/SpectrumEN_75-77-4_1HNMR.htm
https://www.gelest.com/wp-content/uploads/5000A_Section1_InfraredAnalysis.pdf
https://www.rsc.org/suppdata/cp/c4/c4cp01736f/c4cp01736f1.pdf
https://www.benchchem.com/product/b1583017#trimethoxychlorosilane-structure-and-formula
https://www.benchchem.com/product/b1583017#trimethoxychlorosilane-structure-and-formula
https://www.benchchem.com/product/b1583017#trimethoxychlorosilane-structure-and-formula
https://www.benchchem.com/product/b1583017#trimethoxychlorosilane-structure-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1583017?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583017?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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